Cas no 1340510-84-0 (Cyclobutanecarboxamide, N-(4-methyl-3-piperidinyl)-)

• Product Name: Cyclobutanecarboxamide, N-(4-methyl-3-piperidinyl)-
• CAS No: 1340510-84-0
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5250562
• Update Time: 2025-10-25

Cyclobutanecarboxamide, N-(4-methyl-3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• N-(4-methylpiperidin-3-yl)cyclobutanecarboxamide
• Cyclobutanecarboxamide, N-(4-methyl-3-piperidinyl)-

• Inchi： 1S/C11H20N2O/c1-8-5-6-12-7-10(8)13-11(14)9-3-2-4-9/h8-10,12H,2-7H2,1H3,(H,13,14)
• InChI Key： RDUPWQZPWMOCPD-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)NC1CNCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 1.1
• Topological Polar Surface Area: 41.1

Additional information on Cyclobutanecarboxamide, N-(4-methyl-3-piperidinyl)-

Cyclobutanecarboxamide, N-(4-methyl-3-piperidinyl) (CAS No. 1340510-84-0): A Comprehensive Overview

Cyclobutanecarboxamide, N-(4-methyl-3-piperidinyl), identified by the CAS number 1340510-84-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides, characterized by a carbonyl group (-CO-) linked to a nitrogen atom. The structural motif of this molecule incorporates a cyclobutane ring, which provides unique electronic and steric properties, making it a valuable scaffold for drug design and development.

The< strong>N-(4-methyl-3-piperidinyl) moiety in the name of this compound highlights its piperidine-based structure, which is a common pharmacophore in many bioactive molecules. Piperidine derivatives are known for their ability to interact with biological targets such as enzymes and receptors, often leading to desirable pharmacological effects. The presence of a methyl group at the 4-position of the piperidine ring further modulates the compound's properties, influencing its solubility, metabolic stability, and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of< strong>Cyclobutanecarboxamide, N-(4-methyl-3-piperidinyl) more effectively. These studies suggest that the cyclobutane ring can serve as a rigid scaffold, enhancing the compound's binding interactions with target proteins. Additionally, the piperidine nitrogen can form hydrogen bonds with polar residues in biological targets, improving drug-receptor affinity.

In the realm of drug discovery, amides derived from cyclobutane are particularly intriguing due to their structural versatility. The cyclobutane ring introduces conformational constraints that can optimize the orientation of functional groups relative to biological targets. This feature is particularly useful in designing molecules with high selectivity and low toxicity. The< strong>N-(4-methyl-3-piperidinyl) substituent further enhances this potential by providing a hydrogen bond acceptor site and increasing the overall molecular complexity.

Current research indicates that< strong>Cyclobutanecarboxamide, N-(4-methyl-3-piperidinyl) exhibits promising activity in several therapeutic areas. Studies have shown that derivatives of this compound may have utility in treating neurological disorders due to their interaction with neurotransmitter receptors. The rigid cyclobutane core and the piperidine moiety contribute to favorable pharmacokinetic properties, including improved blood-brain barrier penetration.

The synthesis of< strong>Cyclobutanecarboxamide, N-(4-methyl-3-piperidinyl) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers can obtain high-quality material for further studies. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the complex framework of this molecule.

Evaluation of the pharmacological profile of< strong>Cyclobutanecarboxamide, N-(4-methyl-3-piperidinyl) has revealed several interesting findings. In vitro assays have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. The compound's ability to modulate these pathways suggests its therapeutic relevance in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preclinical studies indicate that it may exhibit anti-depressant effects by interacting with serotonin receptors.

The chemical stability of< strong>Cyclobutanecarboxamide, N-(4-methyl-3-piperidinyl) is another critical factor that influences its suitability for pharmaceutical applications. Structural modifications aimed at enhancing stability while maintaining bioactivity have been explored extensively. These efforts have led to the development of analogs with improved shelf-life and resistance to metabolic degradation.

The role of computational tools in analyzing< strong>Cyclobutanecarboxamide, N-(4-methyl-3-piperidinyl) cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological targets at an atomic level. These studies have guided the design of novel derivatives with enhanced potency and selectivity.

In conclusion, Cyclobutanecarboxamide, N-(4-methyl-3-piperidinyl) (CAS No. 1340510-84-0) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features offer advantages in terms of binding affinity, metabolic stability, and pharmacokinetic properties. Continued research into this compound and its derivatives holds great potential for addressing unmet medical needs across various therapeutic areas.